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Compound of Interest

Compound Name:
4,5-Di-O-caffeoylquinic acid

methyl ester

Cat. No.: B161347 Get Quote

An In-depth Technical Guide to the Natural Sources of 4,5-Di-O-caffeoylquinic acid methyl
ester

Introduction
4,5-Di-O-caffeoylquinic acid methyl ester is a phenylpropanoid compound belonging to the

group of cyclic alcohols and their derivatives. As a natural product, it has garnered significant

interest within the scientific community due to its diverse biological activities, including potent

antioxidant and antiviral properties. Notably, it has demonstrated strong free radical-scavenging

abilities and in vitro activity against the respiratory syncytial virus (RSV). This technical guide

provides a comprehensive overview of the natural sources of 4,5-Di-O-caffeoylquinic acid
methyl ester, methodologies for its isolation and characterization, and its known biological

activities, tailored for researchers, scientists, and drug development professionals.

Natural Sources of 4,5-Di-O-caffeoylquinic acid
methyl ester
4,5-Di-O-caffeoylquinic acid methyl ester has been identified in a variety of plant species,

predominantly within the Asteraceae family. The compound's presence has also been noted in

other plant families. A summary of its natural sources is presented in Table 1.
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Family Genus Species Plant Part Reference

Asteraceae Artemisia
Artemisia

capillaris

Leaves and

Stems

Asteraceae Artemisia Artemisia annua Leaves

Asteraceae Aster Aster glehni Not specified

Asteraceae Baccharis
Baccharis

sphenophylla
Leaves

Asteraceae Echinops Echinops ritro Not specified

Asteraceae Erigeron
Erigeron

breviscapus
Not specified

Asteraceae Smallanthus
Smallanthus

sonchifolius
Not specified

Asteraceae Xanthium
Xanthium

strumarium
Not specified

Caprifoliaceae Lonicera
Lonicera

japonica
Flowerbud

Convolvulaceae Ipomoea Ipomoea batatas Not specified

Apiaceae Spuriopimpinella
Spuriopimpinella

brachycarpa
Not specified

Apiaceae Spuriopimpinella
Spuriopimpinella

calycina
Not specified

Quantitative Data
Currently, there is limited publicly available quantitative data on the specific concentration of

4,5-Di-O-caffeoylquinic acid methyl ester in its various natural sources. Research has

primarily focused on the isolation and identification of the compound, as well as its biological

activities. Further studies are required to quantify the yield of this compound from different plant

materials to aid in the selection of optimal sources for large-scale extraction.
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Experimental Protocols
The isolation and purification of 4,5-Di-O-caffeoylquinic acid methyl ester from plant sources

typically involve a multi-step process encompassing extraction, fractionation, and

chromatography.

Extraction and Isolation from Artemisia capillaris
A representative protocol for the isolation of dicaffeoylquinic acids from Artemisia capillaris is as

follows:

Extraction: The dried leaves and stems of Artemisia capillaris are subjected to extraction with

methanol.

Fractionation: The crude methanol extract is then fractionated using activity-based

fractionation techniques to isolate the compound of interest.

Purification: High-Performance Liquid Chromatography (HPLC) is employed for the final

purification of 4,5-O-dicaffeoylquinic acid. A linear gradient solvent system of water and

methanol is used. The mobile phase is delivered at a specific flow rate, and the eluate is

monitored at 280 nm.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as 1H-NMR and ESI-MS.
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Caption: Workflow for the extraction and isolation of 4,5-di-O-caffeoylquinic acid.
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Biological Activities and Signaling Pathways
4,5-Di-O-caffeoylquinic acid methyl ester exhibits a range of biological activities, with its

antioxidant and antiviral properties being the most prominent.

Antioxidant Activity
This compound is a potent antioxidant with significant free radical-scavenging capabilities. Its

antioxidant effect is attributed to the presence of caffeoyl groups, which can donate hydrogen

atoms to neutralize free radicals, thereby preventing oxidative damage to cells.

Antiviral Activity
4,5-Di-O-caffeoylquinic acid methyl ester has shown high efficiency and low toxicity in

inhibiting the respiratory syncytial virus (RSV) in vitro. The methyl esterification of the quinic

acid and the number of caffeoyl groups in the molecule are believed to be important for its

antiviral activity.

Anti-inflammatory and Hepatoprotective Effects
Some dicaffeoylquinic acids have demonstrated anti-inflammatory and hepatoprotective

properties. For instance, they have been shown to protect against diclofenac-induced lipid

peroxidation and oxidative stress in rat microsomes and hepatocytes.

Enzyme Inhibition
Dicaffeoylquinic acids have been found to inhibit several enzymes. For example, they can

inhibit dipeptidyl peptidase-IV (DPP-IV), α-glucosidase, and α-amylase, suggesting potential

applications in the management of diabetes. They also exhibit inhibitory activity against aldose

reductase, which is implicated in diabetic complications.

Signaling Pathway
While the precise signaling pathways modulated by 4,5-Di-O-caffeoylquinic acid methyl
ester are still under investigation, its antioxidant activity suggests a potential interaction with

pathways related to oxidative stress, such as the Nrf2-Keap1 pathway. The Nrf2 pathway is a

key regulator of the cellular antioxidant response.
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Caption: Biological activities of 4,5-Di-O-caffeoylquinic acid methyl ester.

Conclusion
4,5-Di-O-caffeoylquinic acid methyl ester is a promising natural compound with significant

therapeutic potential, particularly as an antioxidant and antiviral agent. It is found in a variety of

plants, with the Asteraceae family being a prominent source. While detailed quantitative data

on its abundance in these sources is still emerging, established protocols for its extraction and

isolation pave the way for further research. Future studies should focus on quantifying the

compound in different natural sources to identify high-yielding species, and further elucidating

the molecular mechanisms and signaling pathways underlying its diverse biological activities.

This will be crucial for its potential development into novel pharmaceuticals and nutraceuticals.

To cite this document: BenchChem. [natural sources of 4,5-Di-O-caffeoylquinic acid methyl
ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161347#natural-sources-of-4-5-di-o-caffeoylquinic-
acid-methyl-ester]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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